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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522

Essential Safety and Handling Guide for
Dichloroiodomethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Dichloroiodomethane (CAS No. 594-04-7). Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Dichloroiodomethane is a chemical that requires careful handling due to its potential health
hazards. While some safety data sheets (SDS) may classify it as not a hazardous substance, it
Is crucial to treat it with caution due to its chemical structure as a trihalomethane and its
classification by other suppliers as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[1][2]

Summary of Personal Protective Equipment (PPE) Requirements
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PPE Category

Specification

Rationale

Hand Protection

Viton® or Polyvinyl Alcohol
(PVA) gloves are
recommended for handling
chlorinated and aromatic
solvents.[3][4] Nitrile gloves
may offer some protection for
chlorinated solvents.[2] Butyl
rubber gloves are not
recommended for halogenated
solvents.[1][5] Always inspect
gloves for degradation or

punctures before use.

To prevent skin contact.

Eye Protection

Chemical safety goggles with
side-shields are mandatory.[2]
A face shield should be worn in
addition to goggles when there

is a risk of splashing.

To protect against eye irritation
or serious eye damage from

splashes.

Skin and Body Protection

A flame-resistant lab coat, fully
buttoned, or impervious
clothing should be worn at all

times.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified
chemical fume hood.[1][2] If
working outside a fume hood
where vapors may be
generated, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

should be used.

To prevent inhalation of

vapors.

Safe Handling and Storage

Operational Plan:
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e Preparation:
o Ensure a certified chemical fume hood is operational.
o Verify that a safety shower and eyewash station are accessible.[1][2]
o Don all required PPE before handling the chemical.
e Handling:
o Avoid inhalation, and contact with eyes and skin.[1][2]
o Do not eat, drink, or smoke in the handling area.[3]
o Wash hands thoroughly after handling.[3]
o Keep containers tightly closed when not in use.

Storage Plan:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light and air, as it can decompose under these conditions.[6]

Store away from incompatible materials such as strong bases and oxidizing agents.

For long-term storage, keep at -20°C (as a powder) or -80°C (in solvent).[2]

First Aid Measures

Immediate action is crucial in case of exposure.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://aibonsafety.com/which-are-the-best-gloves-for-chemical-environments/
https://www.labkafe.com/blog/chemistry-lab-gloves/
https://aibonsafety.com/which-are-the-best-gloves-for-chemical-environments/
https://www.labkafe.com/blog/chemistry-lab-gloves/
https://www.yourglovesource.com/blogs/glove-knowledgebase/26371969-what-is-the-best-glove-for-the-handling-of-chemicals
https://www.yourglovesource.com/blogs/glove-knowledgebase/26371969-what-is-the-best-glove-for-the-handling-of-chemicals
https://amo-csd.lbl.gov/downloads/Chemical%20Resistance%20of%20Gloves.pdf
https://www.labkafe.com/blog/chemistry-lab-gloves/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Immediately wash off with plenty of soap and
) water for at least 15 minutes.[5] Remove
Skin Contact ) ) )
contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][5]

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

Inhalation ) o o ) )
provide artificial respiration. Seek immediate
medical attention.[1][3]

Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][3]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.
» Contain: Use a non-combustible absorbent material like sand or earth to contain the spill.

e Collect: Carefully collect the absorbed material into a sealable, labeled container for
hazardous waste.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.
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Disposal Plan:
Dichloroiodomethane is a halogenated solvent and must be disposed of as hazardous waste.
» Waste Collection:

o Collect waste in a dedicated, properly labeled, and sealed container.

o Do not mix with non-halogenated solvent waste. The disposal of halogenated waste is
significantly more expensive and requires different treatment.

» Disposal Method:
o Arrange for disposal through a licensed hazardous waste disposal company.
o Incineration is a common disposal method for halogenated solvents.

o Do not dispose of down the drain or by evaporation.

Physical and Chemical Properties

Property Value

Chemical Formula CHCIzl

Molecular Weight 210.83 g/mol

Appearance Pale yellow liquid

Boiling Point 128-131 °C at 760 mmHg
Density 2.422 g/cm3

Solubility Soluble in organic solvents.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Dichloroiodomethane

Preparation

l

Don Personal Protective Equipment (PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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